Cas no 2227802-84-6 ((1S)-1-(2-methoxy-1,3-thiazol-5-yl)ethan-1-ol)

• Product Name: (1S)-1-(2-methoxy-1,3-thiazol-5-yl)ethan-1-ol
• CAS No: 2227802-84-6
• MF: C₆H₉NO₂S
• MW: 159.206160306931
• CID: 6069771
• PubChem ID: 165781503
• Update Time: 2025-06-12

(1S)-1-(2-methoxy-1,3-thiazol-5-yl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• (1S)-1-(2-methoxy-1,3-thiazol-5-yl)ethan-1-ol
• 2227802-84-6
• EN300-1762491

• Inchi： 1S/C6H9NO2S/c1-4(8)5-3-7-6(9-2)10-5/h3-4,8H,1-2H3/t4-/m0/s1
• InChI Key： MMBLGCVZBTWCPM-BYPYZUCNSA-N
• SMILES： S1C(=NC=C1[C@H](C)O)OC

Computed Properties

• Exact Mass: 159.03539970g/mol
• Monoisotopic Mass: 159.03539970g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 112
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 70.6Ų

Additional information on (1S)-1-(2-methoxy-1,3-thiazol-5-yl)ethan-1-ol

Chemical Profile of (1S)-1-(2-methoxy-1,3-thiazol-5-yl)ethan-1-ol (CAS No. 2227802-84-6)

The compound (1S)-1-(2-methoxy-1,3-thiazol-5-yl)ethan-1-ol, identified by its CAS number 2227802-84-6, represents a significant area of interest in the field of pharmaceutical chemistry and bioorganic synthesis. This molecule, featuring a chiral center at the (1S) position, incorporates a heterocyclic thiazole ring system modified with a methoxy group, making it a versatile scaffold for drug discovery and medicinal chemistry applications. The thiazole moiety is particularly noteworthy due to its prevalence in biologically active compounds, often contributing to pharmacological properties such as antimicrobial, anti-inflammatory, and anticancer effects.

In recent years, the exploration of thiazole derivatives has gained considerable attention in academic and industrial research. The structural motif of (1S)-1-(2-methoxy-1,3-thiazol-5-yl)ethan-1-ol has been investigated for its potential in modulating various biological pathways. For instance, studies have highlighted the role of thiazole-based compounds in inhibiting enzymes associated with metabolic disorders and infectious diseases. The presence of the methoxy group at the 2-position of the thiazole ring not only influences the electronic properties of the molecule but also enhances its solubility and bioavailability, which are critical factors in drug development.

The stereochemistry of this compound, specifically the (1S) configuration at the chiral center, is another key aspect that warrants detailed examination. Chiral drugs often exhibit distinct pharmacological profiles depending on their stereochemical configuration, necessitating rigorous investigation to determine the most effective enantiomer. The enantioselective synthesis of (1S)-1-(2-methoxy-1,3-thiazol-5-yl)ethan-1-ol has been a focus of several research groups aiming to optimize synthetic routes while maintaining high enantiomeric purity. Advances in asymmetric catalysis have enabled more efficient and scalable production methods for such chiral molecules.

Current research trends indicate that derivatives of this compound are being explored for their therapeutic potential in neurological disorders. The thiazole scaffold is known to interact with specific neurotransmitter systems, suggesting possible applications in treating conditions such as Alzheimer's disease and Parkinson's disease. Preliminary in vitro studies have demonstrated that certain analogs of (1S)-1-(2-methoxy-1,3-thiazol-5-yl)ethan-1-ol can modulate acetylcholinesterase activity, a key enzyme involved in cognitive function. These findings underscore the importance of this molecular class as a potential lead for further pharmacological development.

Additionally, the chemical synthesis of this compound involves multi-step organic transformations that highlight its synthetic accessibility. The introduction of functional groups such as hydroxyl and methoxy requires careful consideration to avoid unwanted side reactions. Recent publications have reported novel synthetic strategies employing transition metal-catalyzed cross-coupling reactions and organometallic intermediates to construct the desired thiazole core efficiently. These methods not only improve yield but also enhance scalability for industrial applications.

In terms of molecular modeling and computational studies, (1S)-1-(2-methoxy-1,3-thiazol-5-yl)ethan-1-ol has been subjected to virtual screening to identify potential binding interactions with biological targets. Docking studies have revealed promising interactions with receptors and enzymes relevant to cancer biology, suggesting its utility as a scaffold for developing novel chemotherapeutic agents. Furthermore, quantum mechanical calculations have been employed to elucidate the electronic structure and reactivity of this molecule, providing insights into its behavior in different chemical environments.

The pharmaceutical industry has shown interest in this compound due to its structural features that align well with modern drug design principles. Properties such as lipophilicity and metabolic stability are critical determinants in assessing a drug's potential for clinical success. Researchers have been working on optimizing these parameters through structural modifications while retaining the core pharmacophore derived from the thiazole ring system. Such efforts are essential for translating laboratory discoveries into viable therapeutic candidates.

Looking ahead, future research on (1S)-1-(2-methoxy-1,3-thiazol-5-yl)ethan-1-ol may explore its role in modulating inflammatory pathways and immune responses. The thiazole scaffold is known to interact with various signaling cascades involved in inflammation, making it a promising candidate for developing anti-inflammatory drugs. Preclinical studies are needed to validate these hypotheses and establish the safety and efficacy profile of this compound or its derivatives.

In conclusion, the compound (1S)-1-(2-methoxy-1,3-thiazol-5-yethyl)ethan-l alcohol (CAS No. 2227802_84_6) represents a fascinating subject of study in pharmaceutical chemistry. Its unique structural features combined with promising biological activities make it a valuable scaffold for drug discovery efforts aimed at addressing various human diseases. As research continues to uncover new therapeutic applications for thiazole derivatives like this one, it is likely that additional insights into their mechanisms of action will emerge from both experimental and computational studies.